molecular formula C12H14N2O2 B8585649 [2-(3-Methylphenyl)-1H-imidazole-4,5-diyl]dimethanol CAS No. 61698-34-8

[2-(3-Methylphenyl)-1H-imidazole-4,5-diyl]dimethanol

Cat. No.: B8585649
CAS No.: 61698-34-8
M. Wt: 218.25 g/mol
InChI Key: MORJXSSLQYWCHC-UHFFFAOYSA-N
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Description

[2-(3-Methylphenyl)-1H-imidazole-4,5-diyl]dimethanol is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

61698-34-8

Molecular Formula

C12H14N2O2

Molecular Weight

218.25 g/mol

IUPAC Name

[4-(hydroxymethyl)-2-(3-methylphenyl)-1H-imidazol-5-yl]methanol

InChI

InChI=1S/C12H14N2O2/c1-8-3-2-4-9(5-8)12-13-10(6-15)11(7-16)14-12/h2-5,15-16H,6-7H2,1H3,(H,13,14)

InChI Key

MORJXSSLQYWCHC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)C2=NC(=C(N2)CO)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A reaction vessel equipped with a stirrer and a reflux condenser was charged with 15.8 g (0.1 mole) of 2-m-tolylimidazole, 24 ml (0.3 mole) of 37% formalin and 2 g (0.015 mole) of potassium carbonate. They were heated at about 90° C. for 1 hour with stirring. The contents were cooled, and the crystals were collected by filtration. The crystals collected were boiled together with 50 ml of water, cooled, and again collected by filtration. The crystals so collected were then boiled together with 20 ml of toluene, cooled, and collected by filtration. The crystals were recrystallized from methanol to afford 2-m-tolyl-4,5-dihydroxymethyl imidazole as a final product in an amount of 2 g (yield 9%). The thin-layer chromatography (Alumina G, ethanol) of these crystals gave only one spot at Rf = 0.7.
Quantity
15.8 g
Type
reactant
Reaction Step One
Quantity
24 mL
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One

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